Cas no 265108-43-8 (cis-4-methylpyrrolidin-3-ol;hydrochloride)

Technical Introduction: cis-4-Methylpyrrolidin-3-ol hydrochloride is a chiral pyrrolidine derivative with a hydroxyl group at the 3-position and a methyl substituent at the 4-position in the cis configuration. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in pharmaceuticals and fine chemicals. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of chiral ligands, catalysts, and pharmacologically active compounds. Its rigid pyrrolidine scaffold and defined stereochemistry contribute to precise stereocontrol in asymmetric synthesis. The hydrochloride salt ensures consistent handling and storage properties, facilitating its use in research and industrial processes.

cis-4-methylpyrrolidin-3-ol;hydrochloride structure

265108-43-8 structure

Product Name:cis-4-methylpyrrolidin-3-ol;hydrochloride

CAS No:265108-43-8

MF:C₅H₁₂ClNO

MW:137.607880592346

MDL:MFCD27997397

CID:3164231

PubChem ID:67314823

Update Time:2025-06-07

cis-4-methylpyrrolidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

- Not available
- cis-4-methylpyrrolidin-3-ol;hydrochloride
- cis-4-Methylpyrrolidin-3-ol hydrochloride
- AS-39843
- CS-0036375
- cis-4-Methylpyrrolidin-3-ol HCl
- 265108-43-8
- (3S,4S)-4-methylpyrrolidin-3-ol;hydrochloride
- MFCD27997397
- (3S,4S)-4-METHYLPYRROLIDIN-3-OL HYDROCHLORIDE
- SCHEMBL2200578
- AKOS037643889
- MDL： MFCD27997397
- Inchi： 1S/C5H11NO.ClH/c1-4-2-6-3-5(4)7;/h4-7H,2-3H2,1H3;1H/t4-,5+;/m0./s1
- InChI Key： VBEGDUJNLVSIES-UYXJWNHNSA-N
- SMILES： Cl.O[C@@H]1CNC[C@@H]1C

Computed Properties

Exact Mass: 137.0607417g/mol
Monoisotopic Mass: 137.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 65.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

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